Butanamide, 4-chloro-N-(3-cyano-4,5,6,7-tetrahydro-6-methylbenzo[b]thien-2-yl)-

Specification

• CAS No.: 61339-51-3
• Molecular Formula: C14H17ClN2OS
• Molecular Weight: 296.8 g/mol
• IUPAC Name: 4-chloro-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanamide
• Standard InChI: InChI=1S/C14H17ClN2OS/c1-9-4-5-10-11(8-16)14(19-12(10)7-9)17-13(18)3-2-6-15/h9H,2-7H2,1H3,(H,17,18)
• Standard InChI Key: ICYFQXXJVWRGES-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)CCCCl
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)CCCCl

Introduction

Butanamide, 4-chloro-N-(3-cyano-4,5,6,7-tetrahydro-6-methylbenzo[b]thien-2-yl)-, is a chemical compound with the CAS number 61339-51-3. It belongs to the class of butanamides, which are derivatives of butanoic acid. This compound is particularly noted for its complex structure, incorporating a chloro and cyano group attached to a tetrahydrobenzothiophene ring system.

Synthesis and Preparation

The synthesis of this compound typically involves reactions that form the benzothiophene core and then attach the butanamide moiety. Specific synthesis protocols may vary, but they generally involve multi-step reactions starting from commercially available precursors.

Biological and Pharmacological Activities

While specific biological activities of Butanamide, 4-chloro-N-(3-cyano-4,5,6,7-tetrahydro-6-methylbenzo[b]thien-2-yl)-, are not extensively documented in the available literature, compounds with similar structures often exhibit potential as pharmaceutical agents. For instance, related benzothiophene derivatives have been studied for their anti-inflammatory and anticancer properties.

Research Findings and Applications

Research on similar compounds suggests that modifications to the benzothiophene ring can lead to significant changes in biological activity. For example, altering substituents on the ring can enhance or diminish activity against specific targets, such as enzymes or receptors involved in disease processes.